Cas no 41964-65-2 (2-Bromo-N-(3-chlorophenyl)acetamide)

• Product Name: 2-Bromo-N-(3-chlorophenyl)acetamide
• CAS No: 41964-65-2
• MF: C₈H₇BrClNO
• MW: 248.504280328751
• MDL: MFCD00719259
• CID: 1071978
• PubChem ID: 532212
• Update Time: 2025-04-20

2-Bromo-N-(3-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(3-chlorophenyl)acetamide
• Acetamide, N-(3-chlorophenyl)-2-bromo-
• SCHEMBL333559
• Acetamide, 2-bromo-N-(3-chlorophenyl)-
• DTXSID00336316
• ALBB-010553
• STL069710
• LS-03574
• SY383225
• G62410
• CS-0317853
• 2-bromo-n-(3-chloro-phenyl)-acetamide
• DA-05971
• MFCD00719259
• 2-Bromo-N-(3-chloro-phenyl)acetamide
• F3310-0954
• AKOS000319660
• 41964-65-2

• MDL： MFCD00719259
• Inchi： 1S/C8H7BrClNO/c9-5-8(12)11-7-3-1-2-6(10)4-7/h1-4H,5H2,(H,11,12)
• InChI Key： JUHGYNTUFGSUQV-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 246.94000
• Monoisotopic Mass: 246.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 2.74640

2-Bromo-N-(3-chlorophenyl)acetamide Security Information

• HazardClass：IRRITANT